Cas no 22466-72-4 (Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1R,2R,3R,5R)-)

• Product Name: Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1R,2R,3R,5R)-
• CAS No: 22466-72-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1410417
• Update Time: 2024-08-15

Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1R,2R,3R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1R,2R,3R,5R)-
• trans-2,3-pinanediol

• Inchi： 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3
• InChI Key： MOILFCKRQFQVFS-UHFFFAOYSA-N
• SMILES： CC1(C2C(C(CC1C2)O)(O)C)C

Computed Properties

• Exact Mass: 170.13074

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Melting Point: 158 °C
• Boiling Point: 263.7±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.68±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids